Cas no 16363-80-7 (2,5-Thiophenedicarboxaldehyde, 3-bromo-)

• Product Name: 2,5-Thiophenedicarboxaldehyde, 3-bromo-
• CAS No: 16363-80-7
• MF: C₆H₃BrO₂S
• MW: 219.055819749832
• CID: 2842512
• PubChem ID: 70702382
• Update Time: 2024-03-01

2,5-Thiophenedicarboxaldehyde, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxaldehyde, 3-bromo-

• Inchi： 1S/C6H3BrO2S/c7-5-1-4(2-8)10-6(5)3-9/h1-3H
• InChI Key： PVOKLAABZAVIJU-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C=O)=CC=1Br

Computed Properties

• Exact Mass: 217.90371g/mol
• Monoisotopic Mass: 217.90371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes